Cas no 123566-33-6 ((1-Benzyl-1H-imidazol-2-yl)-acetic Acid)

(1-Benzyl-1H-imidazol-2-yl)-acetic acid is a versatile heterocyclic compound featuring an imidazole core substituted with a benzyl group at the 1-position and an acetic acid moiety at the 2-position. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The compound’s carboxylic acid group enables coupling reactions, while the imidazole ring offers coordination potential in metal complexes. Its stability under standard conditions ensures reliable handling in research and industrial applications. As a building block, it facilitates the development of bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. High purity grades are available to meet stringent synthetic requirements.
(1-Benzyl-1H-imidazol-2-yl)-acetic Acid structure
123566-33-6 structure
Product Name:(1-Benzyl-1H-imidazol-2-yl)-acetic Acid
CAS No:123566-33-6
MF:C12H12N2O2
MW:216.235882759094
CID:104071
PubChem ID:23043555
Update Time:2025-05-28

(1-Benzyl-1H-imidazol-2-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Benzyl-1H-imidazol-2-yl)acetic acid
    • (1-BENZYL-1H-IMIDAZOL-2-YL)-ACETIC ACID
    • (1-BENZYL-1H-IMIDAZOL-2YL-)-ACETIC ACID
    • 1H-Imidazole-2-aceticacid, 1-(phenylmethyl)-
    • 2-(1-benzylimidazol-2-yl)acetic acid
    • (1-Benzyl-1H-imidazol-2-yl)aceticacid
    • (1-benzylimidazol-2-yl)acetic acid
    • 1-benzylimidazole-2-acetic acid
    • 1H-Imidazole-2-aceticacid,1-(phenylmethyl)
    • CS-0358446
    • FT-0712342
    • PEXJLERUJWJFKU-UHFFFAOYSA-N
    • (1-benzyl-1h-imidazol-2-yl)acetic acid
    • 1H-Imidazole-2-acetic acid, 1-(phenylmethyl)-
    • (1-Benzyl-1H-imidazol-2yl)acetic acid
    • SCHEMBL4851345
    • 2-[1-(phenylmethyl)-2-imidazolyl]acetic acid
    • 123566-33-6
    • CHEMBL164135
    • MFCD09970263
    • DTXSID60630004
    • AKOS015996515
    • 2-[1-(phenylmethyl)imidazol-2-yl]ethanoic acid
    • A805119
    • DB-016218
    • (1-Benzyl-1H-imidazol-2-yl)-acetic Acid
    • MDL： MFCD09970263
    • Inchi： 1S/C12H12N2O2/c15-12(16)8-11-13-6-7-14(11)9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16)
    • InChI Key： PEXJLERUJWJFKU-UHFFFAOYSA-N
    • SMILES： OC(CC1=NC=CN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 216.09000
  • Monoisotopic Mass: 216.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1A^2

Experimental Properties

  • Density: 1.2
  • Boiling Point: 427.2°C at 760 mmHg
  • Flash Point: 212.1°C
  • Refractive Index: 1.603
  • PSA: 55.12000
  • LogP: 1.55850

(1-Benzyl-1H-imidazol-2-yl)-acetic Acid Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Benzyl-1H-imidazol-2-yl)-acetic Acid Pricemore >>

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